N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,3-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Radiolabeling and Imaging
Compounds with structural similarities to N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,3-dimethoxybenzamide have been synthesized and evaluated for their potential in positron emission tomography (PET) imaging, particularly for imaging peripheral benzodiazepine receptors (PBRs) in neurodegenerative disorders. These compounds show high in vitro affinity and selectivity for PBRs, and their radiolabeled versions could parallel the known localization of PBRs in biodistribution studies, indicating their potential utility in imaging applications related to neurodegeneration (Fookes et al., 2008).
Antimicrobial and Antifungal Screening
Series of compounds incorporating similar structural motifs have been synthesized and screened for in vitro antibacterial and antifungal activities. These studies have identified compounds with significant inhibitory action against a range of Gram-positive and Gram-negative bacteria, as well as against fungi. Such research demonstrates the potential of these compounds in developing new therapeutic strategies for treating microbial diseases (Desai et al., 2013).
Neuropharmacological Evaluation
Other related compounds have been synthesized and evaluated for their central nervous system (CNS) activities. These studies aim to identify compounds with potential anxiolytic or other neuropharmacological effects by examining their ability to displace known CNS-active drugs from rat brain membrane receptors, indicating possible applications in CNS disorder treatments (Barlin et al., 1993).
Antiviral Drug Discovery
Research in antiviral drug discovery has explored compounds with similar structures for their potential in treating various viral infections. These stories encompass a range of compounds, including imidazo[1,2-b]pyridazine derivatives, highlighting the ongoing search for new antiviral agents and strategies (De Clercq, 2009).
Anticancer Activity
Further studies have looked into the synthesis of novel compounds for their potential anticancer activities. For instance, fluoro-substituted benzo[b]pyran derivatives have been tested against various cancer cell lines, showing significant anticancer activity at low concentrations, suggesting potential applications in cancer therapy (Hammam et al., 2005).
Properties
IUPAC Name |
N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN4O4/c1-29-18-6-4-5-14(21(18)31-3)22(28)25-16-11-13(7-8-15(16)23)17-12-27-19(24-17)9-10-20(26-27)30-2/h4-12H,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRANENRFKMJGGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=C(C(=CC=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.